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Compound of Interest

Compound Name: Propynoyl chloride

CAS No.: 50277-65-1

Cat. No.: B8672361 Get Quote

Case ID: P-Cl-SAFE-001 Status: Active Assigned Specialist: Senior Application Scientist,

Process Safety Unit[1]

Executive Summary & Critical Safety Profile
Propynoyl Chloride (Propioloyl Chloride, HC≡C-COCl) is significantly more hazardous than its

saturated analog (Propionyl Chloride).[1] Unlike standard acid chlorides, it possesses a

terminal alkyne conjugated with a carbonyl group.[1] This creates a dual-hazard profile: it is a

corrosive lachrymator and a potent Michael acceptor prone to explosive polymerization if

destabilized.
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Property Value / Characteristic Critical Implication

CAS Number 6123-88-2 Reference for SDS retrieval.[1]

Reactivity High (Water Reactive)
Hydrolyzes violently to release

HCl gas and heat.[1]

Stability Metastable

Prone to polymerization upon

heating or long-term storage.

[1]

Toxicity Lachrymator / Corrosive

Induces severe

respiratory/ocular irritation at

ppm levels.[1]

Flash Point ~14°C (Estimate)
Highly Flammable.[1] Ground

all equipment.

Standard Operating Procedures (SOPs)
SOP-A: Controlled Quenching of Excess Reagent
Objective: Safely neutralize unreacted Propynoyl Chloride without triggering a runaway

exotherm or releasing HCl gas into the lab atmosphere.

The "Golden Rule": NEVER add water directly to neat Propynoyl Chloride.

Protocol:
Dilution (The Heat Sink):

Dilute the reaction mixture or neat reagent with an inert, non-nucleophilic solvent (e.g.,

Dichloromethane (DCM) or Toluene).[1]

Target Concentration: < 10% v/v.[1]

Reasoning: The solvent acts as a thermal buffer, absorbing the heat generated during the

quenching step.[1]

Cryogenic Control:
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Cool the diluted solution to -10°C to 0°C using an ice/salt bath.

Reasoning: Low temperature slows the kinetics of the hydrolysis/alcoholysis, preventing

"volcano" eruptions.[1]

The Sacrificial Nucleophile (Alcoholysis):

Add Methanol (MeOH) or Isopropanol (IPA) dropwise.[1]

Stoichiometry: Add 1.5 - 2.0 equivalents relative to the estimated acid chloride.

Mechanism:[2][3]

[1]

Note: This converts the corrosive acid chloride into a stable ester (Methyl Propiolate).

While HCl is still generated, it remains largely dissolved in the alcohol/solvent matrix rather

than off-gassing immediately.[1]

Scavenging the Acid:

Once the exotherm subsides, add a weak base (e.g., Saturated Sodium Bicarbonate or

Pyridine) slowly.[1]

Warning: Bicarbonate releases CO2.[1] Expect foaming.[1]

Aqueous Workup:

Only after the alcohol quench is complete, wash the organic layer with water/brine to

remove salts.[1]

SOP-B: Waste Disposal of Polymerized/Degraded
Material
Scenario: You find an old bottle of Propynoyl Chloride that has turned dark brown, viscous, or

has solids precipitating. Action:
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DO NOT OPEN the bottle if the cap is stuck. Friction on the threads can initiate detonation of

polymers.

DO NOT DISTILL. Heating polymerized alkynes is a known explosion hazard.[1]

Labeling: Mark as "High Hazard: Potentially Peroxidized/Polymerized."

Disposal: Contact your EHS department for remote opening or detonation services.[1]

Visualization: Logic & Workflows
Figure 1: Safe Quenching Decision Tree
This workflow illustrates the decision logic for neutralizing the reagent based on the state of

matter.
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Start: Excess Propynoyl Chloride

State of Material?

Neat Liquid (Bottle/Syringe)

Diluted in Reaction Mix

Dark/Viscous/Solid

Step 1: Dilute with DCM/Toluene
(Heat Sink)

Transfer carefully

Step 2: Cool to -10°C

Ensure solvent volume >5x
STOP: Do Not Open/Agitate

Contact EHS for Disposal

Explosion Risk

Step 3: Add MeOH Dropwise
(Forms Ester + HCl)

Step 4: Aq. NaHCO3 Wash
(Neutralize HCl)

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b8672361?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8672361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Decision matrix for handling Propynoyl Chloride based on physical state. Note the

critical "Stop" point for polymerized material.[1]

Troubleshooting & FAQs
Q1: I spilled a small amount (approx. 1 mL) inside the fume hood. It is smoking.[1] What do I

do?

Diagnosis: The "smoke" is hydrochloric acid (HCl) mist formed by the reaction with moisture

in the air.

Immediate Action:

Close the sash immediately to contain the lachrymatory vapors.

Cover the spill with an excess of solid Sodium Carbonate (Na2CO3) or Calcium

Carbonate. This absorbs the liquid and neutralizes the acid.

Do not use paper towels initially; they provide a high surface area for rapid evaporation of

the lachrymator.

Once absorbed into the solid, sweep up into a waste container.[1]

Q2: My syringe needle clogged while transferring the reagent. Can I push harder?

Answer:ABSOLUTELY NOT.

Reasoning: Propynoyl chloride can polymerize inside the steel needle due to surface

catalysis or moisture. Applying pressure can cause the syringe barrel to shatter, spraying the

corrosive lachrymator onto your face/body.[1]

Solution: Discard the entire syringe/needle assembly into a sharps container as hazardous

waste. Do not attempt to recover the reagent.[2]

Q3: Why can't I just use water to quench? It works for Acetyl Chloride.

Answer: While water works for simple acyl chlorides, Propynoyl Chloride is an alkyne.[1]
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Solubility: It is less soluble in water than Acetyl Chloride, leading to the formation of

"pockets" of unreacted material that can detonate or boil unexpectedly.

Heat: The hydrolysis is extremely exothermic. This heat can trigger the polymerization of

the alkyne triple bond, leading to a secondary runaway reaction that water cannot control.

[1]

Q4: I smell a sharp, biting odor even though the sash is down.

Answer: This indicates a containment breach or PPE failure.

Troubleshooting:

Check your gloves.[1][2][4][5][6] Nitrile gloves provide only splash protection.[1] For

prolonged handling, use Silver Shield (Laminate) gloves or double-glove and change

frequently.[1]

Check the sash height. It should be at the lowest working position.

If the smell persists, evacuate the lab.[1] Olfactory fatigue sets in quickly; if you can smell

it, the concentration is already too high.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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